Cas no 5377-71-9 (4-Iodobenzoate)

• Product Name: 4-Iodobenzoate
• CAS No: 5377-71-9
• MF: C₇H₄IO₂
• MW: 247.009934425354
• CID: 829632
• PubChem ID: 3660103
• Update Time: 2024-02-29

4-Iodobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-iodothiophene-2-carbaldehyde
• 5-Iodo-2-thiophenecarboxaldehyde
• 4-iodobenzoate
• sodium 4-iodobenzoate
• 4-iodanylbenzoate
• p-Iodobenzoic acid ion(1-)
• GHICCUXQJBDNRN-UHFFFAOYSA-M
• Benzoic acid, p-iodo-, ion(1-)
• BDBM50340072
• A833506
• 4-Iodobenzoate

• Inchi： 1S/C7H5IO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/p-1
• InChI Key： GHICCUXQJBDNRN-UHFFFAOYSA-M
• SMILES： IC1C=CC(C(=O)[O-])=CC=1

Computed Properties

• Exact Mass: 246.92560g/mol
• Monoisotopic Mass: 246.92560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives